Cas no 394223-06-4 (2-Bromo-1-(6-methoxy1,5naphthyridin-4-yl)-1-ethanone)

• Product Name: 2-Bromo-1-(6-methoxy1,5naphthyridin-4-yl)-1-ethanone
• CAS No: 394223-06-4
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 1513931
• PubChem ID: 21948949
• Update Time: 2025-06-09

2-Bromo-1-(6-methoxy1,5naphthyridin-4-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-
• 2-bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)Ethanone
• Bromomethyl-(6-methoxy-[1,5]-naphthyridin-4-yl)-ketone
• 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)ethan-1-one
• starbld0011533
• 2-Bromo-1-(6-methoxy[1,5]naphthyridin-4-yl)-1-ethanone
• NXXABUJSPNTJNK-UHFFFAOYSA-N
• AKOS005264978
• SCHEMBL2918923
• 394223-06-4
• DA-26947
• 2-Bromo-1-(6-methoxy1,5naphthyridin-4-yl)-1-ethanone

• Inchi： 1S/C11H9BrN2O2/c1-16-10-3-2-8-11(14-10)7(4-5-13-8)9(15)6-12/h2-5H,6H2,1H3
• InChI Key： NXXABUJSPNTJNK-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=NC2=CC=C(N=C12)OC)=O

Computed Properties

• Exact Mass: 279.98477
• Monoisotopic Mass: 279.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 52.08

Additional information on 2-Bromo-1-(6-methoxy1,5naphthyridin-4-yl)-1-ethanone

2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone (CAS No. 394223-06-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone (CAS No. 394223-06-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone is characterized by a bromo-substituted ethanone group attached to a 6-methoxy-1,5-naphthyridine ring. The presence of the bromo group and the methoxy substituent on the naphthyridine ring imparts specific chemical and biological properties to this compound. The bromo group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making this compound a valuable intermediate in synthetic chemistry.

In recent years, the study of 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone has been driven by its potential as a lead compound for drug discovery. Research has shown that naphthyridine derivatives can exhibit potent anticancer activity by targeting specific cellular pathways involved in tumor growth and progression. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone and its analogs can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells.

Beyond its anticancer properties, 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone has also shown promise in other therapeutic areas. A recent investigation published in the Bioorganic & Medicinal Chemistry Letters highlighted its potential as an anti-inflammatory agent. The compound was found to effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone could be further developed for the treatment of inflammatory diseases.

The physicochemical properties of 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone have also been extensively studied. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These solubility characteristics are important for optimizing its use in biological assays and drug formulation studies.

Synthesis of 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-yl)-1-ethanone typically involves a multi-step process that includes the formation of the naphthyridine ring followed by bromination and acylation reactions. A common synthetic route involves the condensation of 6-methoxynicotinic acid with an appropriate aldehyde or ketone to form the corresponding imine intermediate. Subsequent bromination using bromine or N-bromosuccinimide (NBS) yields the desired brominated product. Finally, acylation with acetyl chloride or acetic anhydride completes the synthesis.

The safety profile of 2-Bromo-1-(6-methoxy-1,5-naphthyridin-4-y l)-1 - ethanone has been evaluated through various toxicity studies . In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards normal human cells at concentrations relevant for therapeutic use . However , it is important to conduct further preclinical studies to fully assess its safety profile before advancing to clinical trials .

In conclusion , 2 - Bromo - 1 - ( 6 - methoxy - 1 , 5 - naphthyridin - 4 - yl ) - 1 - ethanone strong > ( CAS No . 394223 - 06 - 4 ) represents a promising lead compound with diverse biological activities . Its unique structural features , combined with its potential therapeutic applications , make it an attractive target for further research and development in medicinal chemistry . Ongoing studies are expected to uncover additional insights into its mechanism of action and optimize its pharmacological properties for clinical use . p > article > response >